3-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]amino]benzonitrile

• IUPAC Name: 3-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]amino]benzonitrile
• InChI: InChI=1S/C18H17N3O/c19-11-14-4-3-7-17(10-14)20-12-18(22)21-9-8-15-5-1-2-6-16(15)13-21/h1-7,10,20H,8-9,12-13H2
• InChI Key: NZBHUFSCFSTVHK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)CNC3=CC=CC(=C3)C#N
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol

Description

3-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]amino]benzonitrile is a chemical compound that has been the subject of scientific research due to its potential as a therapeutic agent. This compound is also known as DIBO and has been found to have promising applications in the field of medicine.

Mechanism of Action

The mechanism of action of 3-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]amino]benzonitrile involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases. This compound has been found to inhibit the activity of protein kinase C and phosphodiesterase, which are enzymes that play a role in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]amino]benzonitrile has several biochemical and physiological effects. This compound has been found to induce apoptosis or programmed cell death in cancer cells. It also inhibits the production of pro-inflammatory cytokines, which are responsible for the inflammatory response in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]amino]benzonitrile in lab experiments is its ability to selectively target cancer cells while leaving normal cells unharmed. This compound also has a low toxicity profile, which makes it a promising candidate for further development as a therapeutic agent. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which requires specialized equipment and expertise.

Future Directions

There are several future directions for research on 3-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]amino]benzonitrile. One direction is to investigate its potential as a therapeutic agent for other diseases such as viral infections and inflammatory disorders. Another direction is to optimize its synthesis method to make it more accessible for further research and development. Additionally, further studies are needed to understand the mechanism of action of this compound in more detail.

Synthesis Methods

The synthesis of 3-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]amino]benzonitrile involves a multi-step process that requires specialized equipment and expertise. The first step involves the reaction of 2-bromoethylamine with 3,4-dihydroisoquinoline to produce 2-(3,4-dihydroisoquinolin-2-yl)ethylamine. This intermediate is then reacted with 2-cyanobenzaldehyde in the presence of a reducing agent to produce 3-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]amino]benzonitrile.

Scientific Research Applications

Research has shown that 3-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]amino]benzonitrile has potential as a therapeutic agent for various diseases. Studies have shown that this compound exhibits anti-cancer properties by inhibiting the growth of cancer cells. It has also been found to have anti-inflammatory and anti-viral properties.